(2-Bromo-5-(trifluoromethyl)phenyl)(piperidin-1-yl)methanone

• IUPAC Name: [2-bromo-5-(trifluoromethyl)phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C13H13BrF3NO/c14-11-5-4-9(13(15,16)17)8-10(11)12(19)18-6-2-1-3-7-18/h4-5,8H,1-3,6-7H2
• InChI Key: YRQLRQSRENSRPW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(C=CC(=C2)C(F)(F)F)Br
• Molecular Formula: C13H13BrF3NO
• Molecular Weight: 336.15 g/mol

Description

The compound “(2-Bromo-5-(trifluoromethyl)phenyl)(piperidin-1-yl)methanone” is a benzamide derivative. It is a complex organic compound that contains bromine, trifluoromethyl, phenyl, piperidin-1-yl, and methanone groups.

Synthesis Analysis

The synthesis of this compound involves competitive reaction pathways in the nucleophilic attack during the synthesis of the BTZ 8-nitro-2-(piperidin-1-yl)-6-(trifluoromethyl)-1,3-benzothiazin-4-one. The original synthetic route involves reacting the corresponding benzoyl isothiocyanate with piperidine as a secondary amine.

Chemical Reactions Analysis

The compound occurs as a side product as a result of competitive reaction pathways in the nucleophilic attack during the synthesis of the BTZ 8-nitro-2-(piperidin-1-yl)-6-(trifluoromethyl)-1,3-benzothiazin-4-one.

Scientific Research Applications

Antiviral Applications

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Anti-Tuberculosis Applications

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Palladium-Catalyzed α-Arylation

. This reaction is a key step in the synthesis of various organic compounds.

Synthesis of Imidazole Containing Compounds

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Synthesis of Indole Derivatives

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Mechanism of Action

Mode of Action

It’s possible that it interacts with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces, which are common mechanisms of action for many drugs .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules . For example, the compound’s stability could be affected by exposure to light, heat, or certain chemicals. Its efficacy could be influenced by the pH of the environment, as pH can affect a drug’s ionization state and, consequently, its ability to interact with its target .